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Compound of Interest

Compound Name: N-Methylformamide

Cat. No.: B033075

An In-depth Guide to the Properties, Synthesis, and Applications of N-Methylformamide
(NMF)

N-Methylformamide (NMF), identified by its CAS number 123-39-7, is a polar organic
compound with the chemical formula HCONHCHs.[1][2] This colorless and nearly odorless
liquid serves as a crucial, highly polar solvent and a versatile intermediate in various organic
syntheses.[3][4] Its unique properties make it particularly valuable in the pharmaceutical,
agrochemical, and petrochemical industries.[4][5] This guide provides a comprehensive
overview of NMF, tailored for researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties

N-Methylformamide is a secondary amide derived from formamide.[6] Its molecular structure
features a peptide bond, which has led to its tentative identification in interstellar space as a
potential key molecule for prebiotic chemistry.[3] The molecule's high polarity and ability to act
as both a proton donor and acceptor contribute to its excellent solvent properties for a wide
range of organic and inorganic substances.[6][7]

Molecular Structure

The structure of N-Methylformamide consists of a formyl group bonded to a methylamino
group.

Chemical Identifiers:
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e CAS Number: 123-39-7[8]

e Molecular Formula: C2HsNO[8]

e Molecular Weight: 59.07 g/mol [8]
« SMILES: CNC=0][3]

e InChl Key: ATHHXGZTWNVVOU-UHFFFAOY SA-N[3]

Quantitative Data Summary

The key physical and chemical properties of N-Methylformamide are summarized in the table
below for easy reference.

Property Value

Physical State Colorless liquid[3]
Molar Mass 59.068 g-mol~1[3]
Density 1.011 g/mL at 25 °C[2]
Melting Point -4 °C[2]

Boiling Point 198-199 °CJ[2]

Flash Point 111 °C (closed cup)
Refractive Index n20/D 1.432[2]
Solubility in Water Miscible[3]

LDso (oral, rat) 4 g/kg[3]

Synthesis and Production

The industrial synthesis of N-Methylformamide is most commonly achieved through the
reaction of methylamine with a formic acid derivative, such as methyl formate.[6]
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Common Synthesis Route: Methyl Formate and
Methylamine

This method involves the reaction of methylamine (CHsNHz) with methyl formate (HCOOCHS3)
to produce N-Methylformamide and methanol (CH3zOH) as a byproduct.[3] The methanol is
subsequently removed via distillation.[6]

Reaction: CHsNH2 + HCOOCHs -» HCONHCHs + CHsOHJ3]

An alternative, though less common, approach is the transamidation reaction between
formamide and methylamine.[3]

The general workflow for NMF production is outlined in the diagram below.
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Diagram 1: General Production Workflow for N-Methylformamide
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Diagram 2: Conceptual Workflow for a Kinetic Isotope Effect (KIE) Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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